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Compound of Interest

Compound Name: Calcein sodium salt

CAS No.: 108750-13-6

Cat. No.: B1139554

Get Quote

A Detailed Guide for Researchers, Scientists, and
Drug Development Professionals
Introduction

Calcein AM (Acetoxymethyl) is a widely used fluorescent dye for determining cell viability in

flow cytometry and other fluorescence-based applications.[1] This cell-permeant dye serves as

a robust indicator of cell health by measuring two key parameters: enzymatic activity and

membrane integrity.[2] The acetoxymethyl ester group enhances the molecule's hydrophobicity,

allowing it to easily cross the membranes of viable cells.[3] Once inside a live cell, ubiquitous

intracellular esterases cleave the AM group, converting the non-fluorescent Calcein AM into the

highly fluorescent, hydrophilic calcein.[1][2] The resulting fluorescent molecule is retained

within the cytoplasm of cells with intact membranes, emitting a bright green fluorescence.[1]

Conversely, dead or membrane-compromised cells lack the necessary esterase activity and

membrane integrity to activate and retain the dye, thus exhibiting minimal to no fluorescence.

[2][4] This method provides a rapid and sensitive tool for quantifying viable cells within a

population, making it ideal for cytotoxicity assays, drug screening, and general cell health

assessments.[5]
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Mechanism of Action
The underlying principle of Calcein AM staining lies in the enzymatic conversion of a non-

fluorescent compound into a fluorescent one within metabolically active cells.[5]

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Calcein Staining Workflow for Flow Cytometry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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